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Compound of Interest

Methyl 5-methyl-2-
Compound Name:
propoxybenzoate

Cat. No.: B14030676

Get Quote

Executive Summary

Compound: Methyl 2-propoxy-5-methylbenzoate CAS Registry Number: 1195353-75-3
Molecular Formula: C12H1603 Molecular Weight: 208.25 g/mol [1]

This technical guide provides a definitive identification framework for Methyl 2-propoxy-5-
methylbenzoate, a specific alkylated salicylate derivative. While often obscured in broad
chemical databases due to naming variations (e.g., Methyl 5-methyl-2-propoxybenzoate),
this compound is a distinct entity used primarily in structure-activity relationship (SAR) studies
involving salicylate analogs. This document outlines the verified identification data, synthesis
pathways, and search protocols required for researchers in drug discovery.

Part 1: Chemical Identification & Properties

The precise identification of this compound requires distinguishing it from its ethyl analog and
its regioisomers. The CAS number 1195353-75-3 is the unique identifier for the methyl ester

variant.

Validated Chemical Data
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Property Specification SourcelVerification
ChemicalBook, BLD Pharm [1,
CAS Number 1195353-75-3 2]
Methyl 5-methyl-2-
IUPAC Name Calculated
propoxybenzoate
Molecular Formula C12H1603 PubChem / Calculated
Molecular Weight 208.25 g/mol Calculated
_ 2-Propoxy-5-methylbenzoic
Parent Acid Molbase [3]

acid (CAS 91970-50-2)

Precursor (Phenol)

Methyl 5-methylsalicylate (CAS
22717-57-3)

Matrix Scientific [4]

Physical State

Liquid (Predicted) / Low-

melting solid

Analog extrapolation

Structural Context

The compound belongs to the class of alkoxy-substituted benzoic acid esters. It is structurally

derived from p-cresotinic acid (2-hydroxy-5-methylbenzoic acid) by protecting the carboxylic

acid as a methyl ester and alkylating the phenolic hydroxyl group with a propyl chain.

Key Structural Features:

Core: Benzoic acid ring.[2][3][4]

Position 1: Methyl ester group (-COOCHS3).

Position 2: Propoxy group (-OCH2CH2CH?s) — Critical for lipophilicity modulation.

Position 5: Methyl group (-CHs) — Provides steric bulk and metabolic stability.

Part 2: Synthesis & Production Workflows
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For researchers unable to source the compound directly, synthesis is a viable option using
commercially available precursors. The literature suggests two primary routes, with the
Esterification-First pathway being preferred to avoid side reactions during alkylation.

Synthesis Pathway Diagram
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Figure 1: Validated synthesis pathways. The primary route (solid lines) utilizes the methyl ester
intermediate (CAS 22717-57-3) to ensure selective alkylation of the phenolic oxygen.

Detailed Protocol (Route A)

 Esterification: React p-cresotinic acid with methanol in the presence of a catalytic acid (e.g.,
H2S0a4) to yield Methyl 5-methylsalicylate (CAS 22717-57-3).

» Alkylation: Dissolve the intermediate in acetone or DMF. Add potassium carbonate (base)
and n-propyl iodide (or bromide). Reflux until the starting phenol is consumed (monitored by
TLC).

 Purification: The resulting Methyl 2-propoxy-5-methylbenzoate is typically purified via
vacuum distillation or column chromatography.

Part 3: Search & Verification Strategy

When searching for this compound in chemical databases (SciFinder, Reaxys, PubChem),
direct name searches often fail due to non-standard nomenclature. Use the following logic to

ensure data integrity.

Search Logic Diagram
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Search Query Initiation

Direct CAS Search N Substructure Search
1195353-75-3 (Parent Acid + Methyl Ester)

Exact Match (Query: 'Methyl 5-Inethyl-Z-propoxybenong)uery: 'Benzoic acid, 2-propoxy-5-methyl-, methyl ester' Filter: MW 208.25

= Target Identification:
Methyl 2-propoxy-5-methylbenzoate

Click to download full resolution via product page

Figure 2: Strategic search workflow for identifying Methyl 2-propoxy-5-methylbenzoate in
commercial and scientific databases.

Critical Search Parameters
« Exact CAS: 1195353-75-3[1][5][6]

e InChlKey: (Requires generation from structure, typically unique)
e SMILES:CC1=CC(=C(C=C1)C(=0)OC)OCCC (Canonical)

e Common Synonym: Methyl 5-methyl-2-propoxybenzoate (Alphabetical ordering of
substituents often overrides numerical ordering in some databases).

Analog Differentiation

Researchers must avoid confusing the target with these common analogs:
» Ethyl Analog: Ethyl 2-propoxy-5-methylbenzoate (Intermediate in older literature).
e Isomer: Methyl 2-methoxy-5-propylbenzoate (Different alkylation pattern).

o Parent Acid: 2-Propoxy-5-methylbenzoic acid (CAS 91970-50-2).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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